molecular formula C11H12FN B8599953 2-(4-Fluorophenyl)pentanenitrile

2-(4-Fluorophenyl)pentanenitrile

Cat. No. B8599953
M. Wt: 177.22 g/mol
InChI Key: SMJRFKJYVGXWGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-Fluorophenyl)pentanenitrile is a useful research compound. Its molecular formula is C11H12FN and its molecular weight is 177.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Fluorophenyl)pentanenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Fluorophenyl)pentanenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(4-Fluorophenyl)pentanenitrile

Molecular Formula

C11H12FN

Molecular Weight

177.22 g/mol

IUPAC Name

2-(4-fluorophenyl)pentanenitrile

InChI

InChI=1S/C11H12FN/c1-2-3-10(8-13)9-4-6-11(12)7-5-9/h4-7,10H,2-3H2,1H3

InChI Key

SMJRFKJYVGXWGE-UHFFFAOYSA-N

Canonical SMILES

CCCC(C#N)C1=CC=C(C=C1)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 50.0 gm (0.37 mol) of 4-fluorophenylacetonitrile, 0.6 gm of tetraethyl ammonium bromide, 50 gm (0.407 mol) of 1-bromopropane and 50 ml of DMSO was added 35.5 gm (0.44 mol) of 50% (w/w) sodium hydroxide at room temperature. After the addition was complete, the reaction was stirred at 50°-60° C. for 3 hours. The reaction mixture was extracted with ether, the organic phase washed with water and then 10% (w/w) hydrochloric acid. The ether was dried, filtered and distilled to give 23 grams of the product (b.p. 105°-110° C. at 5 mm).
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0.6 g
Type
catalyst
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.